Cas no 111077-41-9 (Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester)
111077-41-9 structure
Product Name:Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester
CAS No:111077-41-9
MF:C25H18O2
MW:350.409226894379
CID:1202767
PubChem ID:13740814
Update Time:2025-04-20
Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester
- pyren-1-ylmethyl 4-methylbenzoate
- (PYREN-1-YL)METHYL 4-METHYLBENZOATE
- DTXSID20548136
- 111077-41-9
-
- Inchi: 1S/C25H18O2/c1-16-5-7-20(8-6-16)25(26)27-15-21-12-11-19-10-9-17-3-2-4-18-13-14-22(21)24(19)23(17)18/h2-14H,15H2,1H3
- InChI Key: UROPXYRZSYRKEO-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1)=O)CC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43
Computed Properties
- Exact Mass: 350.13074
- Monoisotopic Mass: 350.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
111077-41-9 (Benzoic acid, 4-methyl-, 1-pyrenylmethyl ester) Related Products
- 120-51-4(Benzyl benzoate)
- 2459-25-8(Methyl 2-naphthoate)
- 636-53-3(Diethyl isophthalate)
- 120-33-2(Ethyl 3-methylbenzoate)
- 81-30-1(1,4,5,8-Naphthalenetetracarboxylic dianhydride)
- 94-08-6(Ethyl p-toluate)
- 636-09-9(Diethyl terephthalate)
- 840-65-3(Dimethyl naphthalene-2,6-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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